Cas no 2387559-66-0 ((S)-7-Methyl-1,2,3,4-tetrahydro-[1,8]naphthyridine-2-carboxylic acid)

• Product Name: (S)-7-Methyl-1,2,3,4-tetrahydro-[1,8]naphthyridine-2-carboxylic acid
• CAS No: 2387559-66-0
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• MDL: MFCD32066984
• CID: 4770943
• Update Time: 2025-05-25

(S)-7-Methyl-1,2,3,4-tetrahydro-[1,8]naphthyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• SB36004
• (S)-7-Methyl-1,2,3,4-tetrahydro-[1,8]naphthyridine-2-carboxylic acid

• MDL： MFCD32066984
• Inchi： 1S/C10H12N2O2/c1-6-2-3-7-4-5-8(10(13)14)12-9(7)11-6/h2-3,8H,4-5H2,1H3,(H,11,12)(H,13,14)/t8-/m0/s1
• InChI Key： NLVZSGWOVCZDFX-QMMMGPOBSA-N
• SMILES： OC([C@@H]1CCC2=CC=C(C)N=C2N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 232
• XLogP3: 1.6
• Topological Polar Surface Area: 62.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines Naphthyridine carboxylic acids and derivatives

Additional information on (S)-7-Methyl-1,2,3,4-tetrahydro-[1,8]naphthyridine-2-carboxylic acid

Comprehensive Overview of (S)-7-Methyl-1,2,3,4-tetrahydro-[1,8]naphthyridine-2-carboxylic acid (CAS No. 2387559-66-0)

(S)-7-Methyl-1,2,3,4-tetrahydro-[1,8]naphthyridine-2-carboxylic acid (CAS No. 2387559-66-0) is a chiral organic compound belonging to the tetrahydro-[1,8]naphthyridine family. This structurally unique molecule has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The compound features a carboxylic acid functional group and a methyl substitution at the 7-position, which contribute to its distinct physicochemical properties and biological activity.

In recent years, researchers have focused on chiral building blocks like (S)-7-Methyl-1,2,3,4-tetrahydro-[1,8]naphthyridine-2-carboxylic acid for their role in asymmetric synthesis. The compound's enantiomeric purity makes it particularly valuable for designing stereoselective catalysts and bioactive molecules. Its structural motif is frequently explored in the context of central nervous system (CNS) drug candidates, given the [1,8]naphthyridine scaffold's prevalence in neurologically active compounds.

The synthesis of CAS No. 2387559-66-0 typically involves multi-step organic transformations, including asymmetric hydrogenation or enzymatic resolution to achieve the desired (S)-configuration. Analytical techniques such as HPLC, NMR, and mass spectrometry are crucial for verifying its purity and stereochemical integrity. These methods align with current Good Manufacturing Practices (cGMP) standards, which are frequently searched topics in pharmaceutical quality control discussions.

From a therapeutic perspective, derivatives of (S)-7-Methyl-1,2,3,4-tetrahydro-[1,8]naphthyridine-2-carboxylic acid are being investigated for their interactions with G-protein-coupled receptors (GPCRs) and ion channels – two hot topics in modern drug discovery. The compound's hydrogen bond donor/acceptor profile makes it a promising scaffold for fragment-based drug design (FBDD), a strategy gaining traction in addressing undruggable targets in oncology and neurodegenerative diseases.

Environmental and safety considerations for handling CAS No. 2387559-66-0 follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) and ventilation are recommended during manipulation – a practical concern often raised in research forums and workplace safety queries.

The commercial availability of (S)-7-Methyl-1,2,3,4-tetrahydro-[1,8]naphthyridine-2-carboxylic acid through specialty chemical suppliers has increased in response to growing demand from medicinal chemistry programs. Pricing and bulk synthesis options are common search terms associated with this compound, reflecting the practical considerations of research-scale procurement.

Future research directions for CAS No. 2387559-66-0 may explore its utility in PROTAC (Proteolysis Targeting Chimera) technology and covalent inhibitor design – two cutting-edge areas receiving substantial attention in recent literature. The compound's modular structure allows for diverse structure-activity relationship (SAR) studies, particularly in optimizing blood-brain barrier (BBB) permeability for CNS-targeted therapeutics.

In summary, (S)-7-Methyl-1,2,3,4-tetrahydro-[1,8]naphthyridine-2-carboxylic acid represents an important chiral intermediate with broad potential in pharmaceutical development. Its unique chemical architecture continues to inspire innovative applications across multiple therapeutic areas, making it a compound of enduring interest to both academic and industrial researchers.